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Compound of Interest

Compound Name: 4-Iodobenzaldehyde

Cat. No.: B108471 Get Quote

Essential Safety and Handling Guide for 4-
Iodobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 4-Iodobenzaldehyde (CAS No. 15164-44-0). Adherence to these guidelines is

essential to ensure personal safety and minimize environmental contamination.

I. Hazard Identification and Personal Protective
Equipment (PPE)
4-Iodobenzaldehyde is classified as a hazardous substance that can cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3]

Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to

prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Equipment Specification Purpose

Respiratory
Disposable N95 or

higher respirator
NIOSH-approved

To prevent inhalation

of dust and fine

particles.[4]

Hand Nitrile gloves Double-gloved

To prevent skin

contact. Gloves

should be changed

immediately if

contaminated.[4]

Eye/Face
Safety goggles or a

face shield
ANSI Z87.1 compliant

To protect eyes and

face from splashes

and airborne particles.

[4][5]

Body
Disposable lab coat or

coveralls
---

To protect skin and

clothing from

contamination.[1][5]

Foot Closed-toe shoes Chemical-resistant
To protect feet from

spills.[4]

II. Quantitative Data Summary
A summary of the key quantitative data for 4-Iodobenzaldehyde is provided below for easy

reference.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C7H5IO [1][2]

Molecular Weight 232.02 g/mol [2]

Melting Point 78-82 °C

Storage Temperature 2-8°C
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III. Operational Plan: Step-by-Step Handling
Protocol
A strict operational plan is crucial for ensuring safety and preventing contamination when

handling 4-Iodobenzaldehyde.

A. Engineering Controls:

Ventilation: All handling of solid 4-Iodobenzaldehyde should be conducted within a certified

chemical fume hood or a powder containment hood to minimize inhalation exposure.[4][5]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[5][6]

B. Handling Procedure:

Preparation:

Don all required PPE as outlined in Table 1 before entering the designated handling area.

Prepare the work area within the chemical fume hood by lining it with absorbent,

disposable bench paper.[4]

Assemble all necessary equipment, such as spatulas, weighing paper, vials, and solvents.

[4]

Weighing and Transfer:

Use an analytical balance inside the fume hood or a balance with a draft shield to weigh

the compound.

Carefully transfer the desired amount of 4-Iodobenzaldehyde using a clean spatula,

avoiding the creation of dust.[1][4]

Immediately close the primary container after dispensing.[1][4]

Dissolving:
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Place the weighed compound into a suitable vessel.

Slowly add the desired solvent to avoid splashing.[4]

Post-Handling:

Wipe down the work surface and any equipment with an appropriate solvent (e.g., 70%

ethanol) to decontaminate the area.[4]

Dispose of all contaminated disposable materials as hazardous waste.[4][5]

Remove PPE in the correct order to avoid cross-contamination (gloves first, then face

shield/goggles, then lab coat).[4]

IV. Emergency Procedures
A. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[5] If present, remove contact lenses after the initial

rinsing.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it

before reuse.[1][5]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[5]

Ingestion: Do NOT induce vomiting. Get medical attention.[5]

B. Spill Response Workflow:

In the event of a spill, follow the established workflow to ensure a safe and effective cleanup.
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Caption: Workflow for handling a chemical spill.
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V. Storage and Disposal
A. Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep containers tightly closed and protected from direct sunlight and physical damage.[1][5]

Store away from incompatible materials, such as strong oxidizing agents.[5]

The recommended storage temperature is between 2-8°C.

B. Disposal:

Dispose of contents and containers in accordance with local, regional, and national

regulations.[1]

This material should be disposed of as hazardous waste.[5] Do not allow it to enter drains or

waterways.[1]

Collect all excess solid compounds in a clearly labeled, sealed container for hazardous

waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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